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Compound of Interest

Tetraphenylantimony(V)
Compound Name:
methoxide

Cat. No.: B088660

Application Notes and Protocols:
Tetraphenylantimony(V) Methoxide

For Researchers, Scientists, and Drug Development Professionals
Introduction

Tetraphenylantimony(V) methoxide, with the chemical formula (CeHs)aSbOCHs3, is a
pentavalent organoantimony compound.[1] While the broader class of organoantimony
compounds has found applications in various fields, including catalysis and medicinal
chemistry, the specific utility of tetraphenylantimony(V) methoxide as a reagent for functional
group transformations in organic synthesis is not extensively documented in peer-reviewed
literature.[2][3] These notes aim to provide a comprehensive overview of its known properties,
potential synthetic routes, and prospective applications based on the general reactivity of
related organoantimony(V) compounds. The information presented herein is intended to serve
as a foundational resource for researchers interested in exploring the synthetic potential of this
reagent.

Physicochemical Properties

Basic physicochemical data for tetraphenylantimony(V) methoxide is summarized in the
table below.
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Property Value Reference

CAS Number 14090-94-9 [1]

Molecular Formula C25H230Sb

Molecular Weight 477.20 g/mol

Appearance White powder [1]

Melting Point 202-218 °C [1]
Synthesis

While a specific, detailed protocol for the synthesis of tetraphenylantimony(V) methoxide is
not readily available in the surveyed literature, a plausible synthetic pathway can be inferred
from the preparation of analogous tetraphenylantimony(V) compounds. A common precursor
for such compounds is a tetraphenylantimony(V) halide, such as tetraphenylantimony(V)
bromide.

The synthesis would likely involve the reaction of tetraphenylantimony(V) bromide with a
methoxide source, such as sodium methoxide, in an appropriate solvent. This is a standard salt
metathesis reaction.

Diagram of Proposed Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetraphenylantimony(V) methoxide as a reagent for
functional group transformation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088660#tetraphenylantimony-v-methoxide-as-a-
reagent-for-functional-group-transformation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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